Cas no 68515-48-0 (Diisononyl Phthalate (mixture of branched chain isomers))

• Product name: Diisononyl Phthalate (mixture of branched chain isomers)
• CAS No: 68515-48-0
• MF: C₂₆H₄₂O₄
• MW: 418.60928
• MDL: MFCD00026335
• CID: 58803
• PubChem ID: 24863457

Diisononyl Phthalate (mixture of branched chain isomers) Chemical and Physical Properties

Names and Identifiers

• Bis(3,5,5-trimethylhexyl) phthalate
• 1,2-benzenedicarboxylicacid,di-c8-c10-branchedalkylester,c9-rich
• 1,2-Benzenedicarboxylic acid di-C8-10-branched alkyl esters C9-rich
• PHTHALIC ACID BIS(3,5,5-TRIMETHYLHEXYL) ESTER
• DI(ISONONYL)PHTHALATE1
• 1,2-BENZENEDICARBOXYLICACID,DI-C8-C10BRANCHEDALKYLESTERS,C9-RICH
• DINP-1
• Diisononyl phthalate
• Diisononyl Phthalate (mixture of branched chain isomers)
• Di-iso-nonyl phthalate in mixture with C8-10-branched alkyl o-phthalate , C9-rich
• DINP
• 0.5 mg
• di-(isononyl) phthalate
• Dialkyl-(C8-C10)phthalate
• DIISONONYL PHTHALATE,TECH.
• DI-ISONONYLPHTHALATE,BRANCHED
• Phthalic Acid Diisononyl Ester DINP
• Bis(7-methyloctyl)phthalate
• Tox21_200745
• D78402
• MFCD00044119
• bis(7-methyloctyl) benzene-1,2-dicarboxylate
• DSSTox_RID_78653
• 1,2-Benzenedicarboxylic acid, 1,2-diisononyl ester
• DIACIZER DINP
• SCHEMBL21592
• CCRIS 7927
• DTXSID60860420
• NCGC00257365-01
• Baylectrol 4200;ENJ 2065;Phthalisocizer DINP;
• 68515-48-0
• Bis(7-methyloctyl) phthalate #
• NCGC00259845-01
• 1,2-Benzenedicarboxylicacid, di-C8-10-branched alkyl esters, C9-rich
• DSSTox_RID_76608
• Diisononyl phthalate, technical grade
• VINYCIZER 90
• PLASTOMOLL DINP
• Bis(7-methyloctyl) phthalate
• 1ST1158
• 1,2-Benzenedicarboxylic acid, bis(7-methyloctyl) ester
• MONOCIZER DINP
• W-104664
• 1,2-Benzenedicarboxylic acid, bis(7-methyloctyl) ester (9CI); Phthalic acid, bis(7-methyloctyl) ester (7CI,8CI); 1-Octanol, 7-methyl-, phthalate (2:1) (8CI); Bis(7-methyloctyl) phthalate; Diisononyl phthalate; DINP
• Diisononyl Phthalate, Technical
• Diisononyl phthalate Solution in Hexane, 1000mug/mL
• DINP [MI]
• 20548-62-3
• 1,2-Benzenedicarboxylic acid 1,2-diisononyl ester
• 1ST1158-1000
• EINECS 271-090-9
• Bis(7-methyloctyl)??phthalate, analytical standard
• Q410393
• DSSTox_CID_2521
• AS-77000
• NCGC00258299-01
• Tox21_202296
• EC 271-090-9
• CAS-28553-12-0
• NS00010511
• DSSTox_GSID_22521
• NCGC00163810-01
• DSSTox_GSID_28665
• PALATINOL DINP
• DIISONONYL PHTHALATE [HSDB]
• Enj 2065
• 1,2-Benzenedicarboxylic acid, diisononyl ester
• 28553-12-0
• Phthalic acid, bis(7-methyloctyl) ester
• BIDD:ER0440
• Tox21_303462
• AKOS015838981
• Diisononylphthalate
• CHEBI:35459
• CAS-68515-48-0
• NCGC00163810-02
• CHEMBL1905899

• MDL： MFCD00026335
• Inchi： 1S/C26H42O4/c1-21(2)15-9-5-7-13-19-29-25(27)23-17-11-12-18-24(23)26(28)30-20-14-8-6-10-16-22(3)4/h11-12,17-18,21-22H,5-10,13-16,19-20H2,1-4H3
• InChI Key： HBGGXOJOCNVPFY-UHFFFAOYSA-N
• SMILES： O=C(OCCCCCCC(C)C)C1C(C(=O)OCCCCCCC(C)C)=CC=CC=1

Computed Properties

• Exact Mass: 418.30800
• Monoisotopic Mass: 418.30831
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 18
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.6
• Topological Polar Surface Area: 52.6
• Surface Charge: 0

Experimental Properties

• Color/Form: Colorless transparent liquid
• Density: 0.972 g/mL at 25 °C(lit.)
• Melting Point: -43°C
• Boiling Point: 279-287 °C
• Flash Point: >230 °F
• Refractive Index: n20/D 1.485(lit.)
• PSA: 52.60000
• LogP: 7.21320
• Solubility: Insoluble (<1 mg/ml at 70° F) (NTP, 1992)
• Vapor Pressure: 1 mm Hg ( 200 °C)
• Merck: 13,3319

Diisononyl Phthalate (mixture of branched chain isomers) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H400
• Warning Statement： P273
• WGK Germany：NWG
• Hazard Category Code： 62-63
• Safety Instruction： S23; S36/37
• RTECS：CZ3395000
• Risk Phrases：R62
• Storage Condition：Store at 4 ° C, better storage at -4 ° C

Diisononyl Phthalate (mixture of branched chain isomers) Customs Data

• HS CODE：2917330000
• Customs Data：

  China Customs Code:

  2917330000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Solvents

Additional information on Diisononyl Phthalate (mixture of branched chain isomers)

Diisononyl Phthalate (mixture of branched chain isomers) and Its Applications in Modern Chemical Research

Diisononyl Phthalate (mixture of branched chain isomers), with the CAS number 68515-48-0, is a widely utilized compound in the field of chemical research and industrial applications. This mixture of branched chain isomers belongs to the phthalate family, which is known for its versatility and utility in various sectors, including plastics, coatings, and pharmaceuticals. The unique structure of Diisononyl Phthalate makes it particularly interesting for researchers exploring new materials and applications.

The chemical composition of Diisononyl Phthalate (mixture of branched chain isomers) consists of a phthalic acid diester with isononyl groups as the substituents. This branching in the molecular structure contributes to its distinct properties, such as improved flexibility and thermal stability, which are highly valued in industrial applications. The compound's ability to enhance the performance of polymers and other materials has made it a staple in the manufacturing of high-performance plastics and specialty coatings.

In recent years, there has been a growing interest in the environmental impact of phthalates, including Diisononyl Phthalate. While traditional phthalates have faced scrutiny due to potential health concerns, research into branched chain isomers like Diisononyl Phthalate has shown promising results in mitigating these issues. Studies have indicated that the branched structure reduces the compound's bioaccumulation potential, making it a more environmentally friendly alternative. This has led to increased adoption in industries where sustainability is a key concern.

The pharmaceutical industry has also explored the use of Diisononyl Phthalate (mixture of branched chain isomers) for various applications. Its unique chemical properties make it suitable for use as an intermediate in drug synthesis and as a component in controlled-release formulations. Researchers have been particularly interested in its potential as a solvent or co-solvent in pharmaceutical formulations, where its ability to dissolve a wide range of compounds without significant degradation has been advantageous.

In addition to its industrial and pharmaceutical uses, Diisononyl Phthalate has found applications in the development of advanced materials. Its role as a plasticizer in polymer blends has been extensively studied, with research demonstrating its effectiveness in improving mechanical strength and flexibility. These properties are crucial for applications such as automotive components, construction materials, and consumer electronics, where durability and performance are paramount.

The latest research on Diisononyl Phthalate (mixture of branched chain isomers) continues to uncover new possibilities for its use. One area of focus has been its potential as a precursor for high-performance polymers. By incorporating this compound into polymer matrices, researchers have been able to create materials with enhanced thermal stability and chemical resistance. These advancements are particularly relevant for applications in harsh environments, such as aerospace and automotive industries.

Eco-friendly formulations have also been a key focus of recent studies involving Diisononyl Phthalate. Researchers have developed methods to produce this compound with reduced environmental impact, utilizing green chemistry principles to minimize waste and energy consumption. These efforts align with global initiatives to promote sustainable manufacturing practices and reduce the ecological footprint of chemical production.

The versatility of Diisononyl Phthalate (mixture of branched chain isomers) extends beyond traditional applications into emerging fields such as nanotechnology. Its ability to modify the properties of nanomaterials has opened up new avenues for research in areas like drug delivery systems and advanced coatings. By functionalizing nanoparticles with this compound, researchers have been able to enhance their stability and compatibility with biological systems, paving the way for innovative medical technologies.

In conclusion, Diisononyl Phthalate (mixture of branched chain isomers), with its CAS number 68515-48-0, remains a vital compound in modern chemical research. Its unique properties make it indispensable in industries ranging from plastics manufacturing to pharmaceuticals. As research continues to uncover new applications and sustainable methods for its production, this compound will undoubtedly play an even greater role in shaping the future of chemical innovation.